Cas no 58840-42-9 (Ethanol, 2-(octadecylsulfinyl)-)

• Product Name: Ethanol, 2-(octadecylsulfinyl)-
• CAS No: 58840-42-9
• MF: C₂₀H₄₂O₂S
• MW: 346.611285686493
• CID: 340710
• PubChem ID: 4601393
• Update Time: 2025-04-19

Ethanol, 2-(octadecylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(octadecylsulfinyl)-
• 2-octadecylsulfinylethanol
• DTXSID50404751
• 58840-42-9
• SCHEMBL5422855

• Inchi： 1S/C20H42O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-23(22)20-18-21/h21H,2-20H2,1H3
• InChI Key： UTZYFZIZLDQCRP-UHFFFAOYSA-N
• SMILES： S(CCO)(CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 346.29076
• Monoisotopic Mass: 346.29055175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3